Cas no 1798661-92-3 ((3,4-difluorophenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone)

• Product Name: (3,4-difluorophenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone
• CAS No: 1798661-92-3
• MF: C₁₄H₁₄F₂N₄O
• MW: 292.283969402313
• CID: 5377071
• Update Time: 2025-10-17

(3,4-difluorophenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone

• Inchi： 1S/C14H14F2N4O/c15-12-2-1-10(9-13(12)16)14(21)19-6-3-11(4-7-19)20-8-5-17-18-20/h1-2,5,8-9,11H,3-4,6-7H2
• InChI Key： LXSFEIXDZCXKHZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(N1CCC(N2C=CN=N2)CC1)=O

Computed Properties

• Exact Mass: 292.114
• Monoisotopic Mass: 292.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on (3,4-difluorophenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone

Introduction to (3,4-Difluorophenyl)-[4-(Triazol-1-Yl)Piperidin-1-Yl]Methanone (CAS No. 1798661-92-3)

Chemical Overview

(3,4-Difluorophenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone, with CAS number 1798661-92-3, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a difluorophenyl group with a piperidine ring substituted with a triazole moiety. The methanone functional group further enhances its reactivity and potential applications in various chemical reactions.

Structural Analysis

The molecule consists of three primary components: the difluorophenyl group, the piperidine ring, and the triazole substituent. The difluorophenyl group introduces electronic effects that can influence the compound's reactivity and stability. The piperidine ring, a six-membered saturated ring with one nitrogen atom, contributes to the compound's structural rigidity and potential for hydrogen bonding interactions. The triazole substituent, a heterocyclic aromatic ring containing two nitrogen atoms, adds aromaticity and enhances the compound's ability to participate in π–π interactions.

Synthesis and Properties

The synthesis of (3,4-difluorophenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone involves a series of carefully designed organic reactions. Typically, the synthesis begins with the preparation of the difluorophenyl derivative, followed by coupling reactions to introduce the piperidine and triazole groups. The final step involves the introduction of the methanone group through acylation or related methods.

Recent studies have highlighted the importance of this compound in medicinal chemistry due to its potential as a lead compound for drug development. Its ability to act as a kinase inhibitor has been explored in several research articles, making it a promising candidate for anti-cancer therapies.

Applications in Pharmaceutical Research

The compound has shown significant promise in preclinical studies as a potential therapeutic agent for various diseases. Its ability to inhibit specific kinase enzymes makes it an attractive target for drug developers seeking novel treatments for cancer and other diseases associated with abnormal kinase activity.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy. These studies have provided valuable insights into its mechanism of action and potential toxicity profiles.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial for responsible use. Studies on the degradation pathways of (3,4-difluorophenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone are ongoing, particularly in aquatic environments where it may be exposed during industrial processes or waste disposal.

Preliminary data suggest that the compound undergoes biodegradation under aerobic conditions, but further research is needed to fully characterize its environmental fate and potential risks to aquatic life.

Future Directions and Research Opportunities

The future of (3,4-difluorophenyl)-[4-(triazol-1-yl)piperidin-1-yl]methanone lies in its continued exploration as a lead compound for drug development. Researchers are actively investigating its potential as an inhibitor of other enzyme families beyond kinases, including proteases and phosphatases.

Additionally, advancements in green chemistry are expected to play a significant role in optimizing its synthesis pathway, reducing waste generation, and improving overall process efficiency.